Cas no 2307784-33-2 (2-(4-(Hydrazinylmethyl)phenyl)peperidine)

• Product Name: 2-(4-(Hydrazinylmethyl)phenyl)peperidine
• CAS No: 2307784-33-2
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5729695
• Update Time: 2025-10-22

2-(4-(Hydrazinylmethyl)phenyl)peperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[4-(hydrazinylmethyl)phenyl]-
• 2-?(4-?(Hydrazinylmethyl)?phenyl)peperidine
• 2-(4-(Hydrazinylmethyl)phenyl)piperidine
• 2-(4-(Hydrazinylmethyl)phenyl)peperidine

• Inchi： 1S/C12H19N3/c13-15-9-10-4-6-11(7-5-10)12-3-1-2-8-14-12/h4-7,12,14-15H,1-3,8-9,13H2
• InChI Key： KEAYRICDJVXPKR-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(CNN)C=C1

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 399.5±37.0 °C(Predicted)
• pka: 9.77±0.10(Predicted)

Additional information on 2-(4-(Hydrazinylmethyl)phenyl)peperidine

Comprehensive Analysis of 2-(4-(Hydrazinylmethyl)phenyl)piperidine (CAS No. 2307784-33-2): Properties, Applications, and Research Insights

2-(4-(Hydrazinylmethyl)phenyl)piperidine (CAS No. 2307784-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a piperidine ring and a hydrazinylmethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables diverse modifications, making it valuable for drug discovery and material science.

The growing interest in 2-(4-(Hydrazinylmethyl)phenyl)piperidine aligns with current trends in small-molecule drug development and targeted therapeutics. Researchers are increasingly exploring its role in modulating biological pathways, particularly in neurological and metabolic disorders. The compound's hydrazine moiety offers reactive sites for conjugation, which is critical for designing bioconjugates or pro-drugs. Such applications are frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2307784-33-2 is often discussed in the context of heterocyclic compound synthesis. The piperidine ring, a common pharmacophore, contributes to the compound's bioavailability and binding affinity. Recent publications highlight its utility in constructing central nervous system (CNS)-targeting agents, a hot topic in drug design forums. Additionally, its phenylhydrazine derivative properties are leveraged in catalysis and polymer chemistry, addressing sustainability challenges in industrial processes.

Analytical studies of 2-(4-(Hydrazinylmethyl)phenyl)piperidine emphasize its stability under physiological conditions, a key consideration for pharmaceutical formulations. Advanced techniques like HPLC and NMR spectroscopy are employed to validate its purity, a frequent query among quality control professionals. The compound's logP and solubility profiles further underscore its adaptability in drug delivery systems, a trending subtopic in pharmacokinetics research.

In material science, CAS No. 2307784-33-2 is explored for its potential in smart materials and coordination polymers. Its ability to form stable complexes with transition metals aligns with the demand for metal-organic frameworks (MOFs), a rapidly growing field. This interdisciplinary appeal bridges chemistry and nanotechnology, answering frequent search queries about functionalized building blocks for advanced materials.

Regulatory and safety assessments of 2-(4-(Hydrazinylmethyl)phenyl)piperidine adhere to global REACH and ICH guidelines, ensuring its safe handling in laboratories. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere) are recommended to maintain its integrity—a practical detail often sought by industrial chemists. Such precautions align with the broader discourse on green chemistry and laboratory safety best practices.

The commercial availability of CAS No. 2307784-33-2 through specialty chemical suppliers meets the needs of high-throughput screening campaigns. Its inclusion in fragment-based drug discovery libraries responds to the pharmaceutical industry's push for diverse chemical space exploration. These applications resonate with frequent searches on lead optimization strategies and scaffold hopping techniques in drug development.

Future research directions for 2-(4-(Hydrazinylmethyl)phenyl)piperidine may focus on its enantioselective synthesis, given the rising importance of chiral intermediates in asymmetric catalysis. Patent analyses reveal growing IP activity around its derivatives, particularly for G-protein-coupled receptor (GPCR) modulators—a dominant theme in recent medicinal chemistry literature. This trajectory positions the compound at the intersection of innovation and translational science.

In summary, 2-(4-(Hydrazinylmethyl)phenyl)piperidine (CAS No. 2307784-33-2) exemplifies the convergence of synthetic utility and biological relevance. Its multifaceted applications across drug discovery, materials engineering, and analytical chemistry make it a compound of enduring scientific interest, addressing contemporary challenges in these dynamic fields.